Cas no 29995-69-5 (N-(2-morpholin-4-ylethyl)-n-propan-2-ylprop-2-enamide)

• Product Name: N-(2-morpholin-4-ylethyl)-n-propan-2-ylprop-2-enamide
• CAS No: 29995-69-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 915867
• PubChem ID: 298955
• Update Time: 2025-04-19

N-(2-morpholin-4-ylethyl)-n-propan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholin-4-ylethyl)-n-propan-2-ylprop-2-enamide
• N-(2-MORPHOLIN-4-YLETHYL)-N-PROPAN-2-YL-PROP-2-ENAMIDE; NSC171331; AC1L6TW7; CTK4G4182; AG-E-98068; NSC-171331;
• N-[2-(Morpholin-4-yl)ethyl]-N-(propan-2-yl)prop-2-enamide
• DTXSID40305647
• NSC-171331
• NSC171331
• 29995-69-5

• Inchi： 1S/C12H22N2O2/c1-4-12(15)14(11(2)3)6-5-13-7-9-16-10-8-13/h4,11H,1,5-10H2,2-3H3
• InChI Key： YBMRJEWRKVQIOK-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN(C(C=C)=O)C(C)C

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78